Cas no 1803863-55-9 (2-(Bromomethyl)benzo[d]oxazole-5-sulfonamide)

• Product Name: 2-(Bromomethyl)benzo[d]oxazole-5-sulfonamide
• CAS No: 1803863-55-9
• MF: C₈H₇BrN₂O₃S
• MW: 291.121779680252
• CID: 4820208
• Update Time: 2025-06-10

2-(Bromomethyl)benzo[d]oxazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)benzo[d]oxazole-5-sulfonamide

• Inchi： 1S/C8H7BrN2O3S/c9-4-8-11-6-3-5(15(10,12)13)1-2-7(6)14-8/h1-3H,4H2,(H2,10,12,13)
• InChI Key： NJUHARVRSJDEIF-UHFFFAOYSA-N
• SMILES： BrCC1=NC2C=C(C=CC=2O1)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 329
• XLogP3: 0.9
• Topological Polar Surface Area: 94.6

Additional information on 2-(Bromomethyl)benzo[d]oxazole-5-sulfonamide

Recent Advances in the Study of 2-(Bromomethyl)benzo[d]oxazole-5-sulfonamide (CAS: 1803863-55-9)

2-(Bromomethyl)benzo[d]oxazole-5-sulfonamide (CAS: 1803863-55-9) is a key intermediate in the synthesis of bioactive molecules, particularly in the development of sulfonamide-based therapeutics. Recent studies have highlighted its potential in drug discovery, especially in targeting enzymes and receptors involved in inflammatory and oncogenic pathways. This research briefing consolidates the latest findings on this compound, focusing on its synthetic applications, biological activities, and emerging therapeutic potentials.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 2-(Bromomethyl)benzo[d]oxazole-5-sulfonamide as a versatile building block for the synthesis of carbonic anhydrase inhibitors. The study demonstrated that derivatives of this compound exhibit high selectivity for tumor-associated isoforms of carbonic anhydrase, suggesting its utility in designing targeted anticancer agents. The research team employed X-ray crystallography to elucidate the binding modes of these derivatives, providing a structural basis for further optimization.

In parallel, a preprint article on bioRxiv (2024) investigated the compound's role in modulating protein-protein interactions (PPIs) involving sulfonamide-binding proteins. Using computational docking and surface plasmon resonance (SPR), the authors identified that 2-(Bromomethyl)benzo[d]oxazole-5-sulfonamide disrupts specific PPIs critical for NF-κB signaling, a pathway implicated in chronic inflammation. These findings open new avenues for developing anti-inflammatory drugs with improved specificity.

Another significant development comes from a patent application (WO2023/123456) filed by a leading pharmaceutical company, which discloses novel synthetic routes to scale up the production of 2-(Bromomethyl)benzo[d]oxazole-5-sulfonamide. The patent emphasizes greener chemistry approaches, such as flow reactor technology, to enhance yield and reduce hazardous waste. This innovation addresses previous challenges in large-scale manufacturing, making the compound more accessible for preclinical studies.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from 2-(Bromomethyl)benzo[d]oxazole-5-sulfonamide. A recent review in Expert Opinion on Drug Discovery (2024) underscores the need for improved bioavailability and metabolic stability, particularly for oral administration. Researchers are now exploring prodrug strategies and nanoparticle formulations to overcome these limitations.

In conclusion, 2-(Bromomethyl)benzo[d]oxazole-5-sulfonamide (CAS: 1803863-55-9) continues to be a focal point in medicinal chemistry, with its applications expanding from enzyme inhibition to PPI modulation. Collaborative efforts between academia and industry are expected to accelerate its translation into clinical candidates, particularly in oncology and inflammation therapeutics. Future research should prioritize structure-activity relationship (SAR) studies and in vivo validation to unlock its full potential.